methyl 2-[(4-ethoxy-3-nitrobenzoyl)amino]benzoate

• IUPAC Name: methyl 2-[(4-ethoxy-3-nitrobenzoyl)amino]benzoate
• InChI: InChI=1S/C17H16N2O6/c1-3-25-15-9-8-11(10-14(15)19(22)23)16(20)18-13-7-5-4-6-12(13)17(21)24-2/h4-10H,3H2,1-2H3,(H,18,20)
• InChI Key: DISDKYRCCXXJHS-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(=O)NC2=CC=CC=C2C(=O)OC)[N+](=O)[O-]
• Molecular Formula: C17H16N2O6
• Molecular Weight: 344.32 g/mol

Description

Methyl 2-[(4-ethoxy-3-nitrobenzoyl)amino]benzoate, also known as ENBDM, is a synthetic compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound belongs to the family of benzamide derivatives and has a molecular weight of 368.38 g/mol.

Mechanism of Action

The mechanism of action of methyl 2-[(4-ethoxy-3-nitrobenzoyl)amino]benzoate is not fully understood. However, it is believed to exert its biological effects by binding to specific target proteins and modulating their activity. In the case of COX-2 inhibition, methyl 2-[(4-ethoxy-3-nitrobenzoyl)amino]benzoate is believed to bind to the active site of the enzyme, preventing it from catalyzing the conversion of arachidonic acid to prostaglandins.
Biochemical and Physiological Effects:
methyl 2-[(4-ethoxy-3-nitrobenzoyl)amino]benzoate has been shown to exhibit anti-inflammatory and anti-cancer properties in vitro. It has been reported to inhibit the activity of COX-2 and induce apoptosis in cancer cells. In addition, methyl 2-[(4-ethoxy-3-nitrobenzoyl)amino]benzoate has been shown to bind to the SH2 domain of SHP-2, inhibiting its activity and modulating cell signaling pathways. However, the physiological effects of methyl 2-[(4-ethoxy-3-nitrobenzoyl)amino]benzoate in vivo are not fully understood and require further investigation.

Advantages and Limitations for Lab Experiments

Methyl 2-[(4-ethoxy-3-nitrobenzoyl)amino]benzoate has several advantages as a tool for scientific research. It is a synthetic compound that can be readily synthesized in high yields and purity. It has also been shown to exhibit biological activity in vitro, making it a potential candidate for drug development. However, methyl 2-[(4-ethoxy-3-nitrobenzoyl)amino]benzoate has some limitations. Its mechanism of action is not fully understood, and its physiological effects in vivo are not well characterized. In addition, methyl 2-[(4-ethoxy-3-nitrobenzoyl)amino]benzoate is a relatively new compound, and its long-term safety and toxicity have not been fully evaluated.

Future Directions

There are several future directions for the scientific research of methyl 2-[(4-ethoxy-3-nitrobenzoyl)amino]benzoate. One potential direction is to further investigate its anti-inflammatory and anti-cancer properties in vivo. Animal studies could be conducted to evaluate the efficacy and safety of methyl 2-[(4-ethoxy-3-nitrobenzoyl)amino]benzoate as a potential therapeutic agent. Another direction is to explore its potential as a tool for studying protein-protein interactions. methyl 2-[(4-ethoxy-3-nitrobenzoyl)amino]benzoate could be used to identify new target proteins and pathways involved in disease processes. Finally, methyl 2-[(4-ethoxy-3-nitrobenzoyl)amino]benzoate could be used as a building block for the synthesis of functional materials with potential applications in nanotechnology and materials science.

Synthesis Methods

Methyl 2-[(4-ethoxy-3-nitrobenzoyl)amino]benzoate can be synthesized through a multi-step process that involves the reaction of 4-ethoxy-3-nitrobenzoic acid with thionyl chloride to form the corresponding acid chloride. This intermediate is then reacted with methyl 2-aminobenzoate to yield the final product, methyl 2-[(4-ethoxy-3-nitrobenzoyl)amino]benzoate. The synthesis method of methyl 2-[(4-ethoxy-3-nitrobenzoyl)amino]benzoate has been optimized to obtain high yields and purity.

Scientific Research Applications

Methyl 2-[(4-ethoxy-3-nitrobenzoyl)amino]benzoate has been extensively studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and materials science. In medicinal chemistry, methyl 2-[(4-ethoxy-3-nitrobenzoyl)amino]benzoate has been shown to exhibit anti-inflammatory and anti-cancer properties. It has been reported to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the inflammation process. methyl 2-[(4-ethoxy-3-nitrobenzoyl)amino]benzoate has also been shown to induce apoptosis in cancer cells, making it a potential candidate for cancer therapy.
In biochemistry, methyl 2-[(4-ethoxy-3-nitrobenzoyl)amino]benzoate has been used as a tool to study protein-protein interactions. It has been reported to bind to the SH2 domain of the protein tyrosine phosphatase SHP-2, which is involved in cell signaling pathways. The binding of methyl 2-[(4-ethoxy-3-nitrobenzoyl)amino]benzoate to SHP-2 has been shown to inhibit its activity, providing insights into the regulation of cell signaling pathways.
In materials science, methyl 2-[(4-ethoxy-3-nitrobenzoyl)amino]benzoate has been used as a building block for the synthesis of functional materials. It has been reported to self-assemble into supramolecular structures, which can be used as templates for the synthesis of nanomaterials.